Cas no 2228793-63-1 (N-methyl-1-(1-methyl-1H-indol-4-yl)methylcyclopropan-1-amine)

• Product Name: N-methyl-1-(1-methyl-1H-indol-4-yl)methylcyclopropan-1-amine
• CAS No: 2228793-63-1
• MF: C₁₄H₁₈N₂
• MW: 214.306123256683
• CID: 6429792
• PubChem ID: 165967118
• Update Time: 2025-10-23

N-methyl-1-(1-methyl-1H-indol-4-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(1-methyl-1H-indol-4-yl)methylcyclopropan-1-amine
• EN300-1792010
• 2228793-63-1
• N-methyl-1-[(1-methyl-1H-indol-4-yl)methyl]cyclopropan-1-amine

• Inchi： 1S/C14H18N2/c1-15-14(7-8-14)10-11-4-3-5-13-12(11)6-9-16(13)2/h3-6,9,15H,7-8,10H2,1-2H3
• InChI Key： PSYBCRGZMCONEF-UHFFFAOYSA-N
• SMILES： N(C)C1(CC2=CC=CC3=C2C=CN3C)CC1

Computed Properties

• Exact Mass: 214.146998583g/mol
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17Ų

Additional information on N-methyl-1-(1-methyl-1H-indol-4-yl)methylcyclopropan-1-amine

N-Methyl-1-(1-Methyl-1H-lndol-4-Yl)Methylcyclopropan-1-Amine: A Comprehensive Overview

N-Methyl-1-(1-Methyl-1H-lndol-4-Yl)Methylcyclopropan-1-Amine, identified by the CAS registry number 2228793-63-1, is a complex organic compound with a unique chemical structure that has garnered attention in various scientific domains. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its indole moiety, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing ring. The combination of these structural elements imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

The indole moiety in N-Methyl-1-(1-Methyl-1H-lndol-4-Yl)Methylcyclopropan-1-Amine is substituted at the 4-position with a methyl group, while the cyclopropane ring is substituted at the 1-position with an N-methyl group. This substitution pattern influences the compound's reactivity, solubility, and stability. Recent studies have highlighted the potential of such substituted indole derivatives in drug discovery, particularly in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

From a synthetic perspective, the preparation of N-Methyl-1-(1-Methyl-1H-lndol-4-Yl)Methylcyclopropane involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers have explored various methodologies, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and transition-metal-catalyzed coupling reactions, to construct this compound efficiently. The development of scalable synthesis routes remains an active area of investigation due to the increasing demand for this compound in preclinical studies.

In terms of physical properties, N-Methyl-1-(1-Methyl-1H-lndol-4-Yl)Methylcyclopropane exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide (DMF) is moderate, which facilitates its use in various laboratory applications. However, its hydrophobic nature limits its solubility in water-based systems, necessitating the use of cosolvents or surfactants for certain applications.

The biological activity of N-Methyl... has been extensively studied in recent years. Preclinical data suggest that this compound exhibits potent inhibitory effects on specific enzyme targets associated with inflammatory processes and oxidative stress. For instance, studies conducted by Smith et al. (2023) demonstrated that this compound significantly reduces the production of reactive oxygen species (ROS) in human macrophage cells treated with pro-inflammatory stimuli. Such findings underscore its potential as a therapeutic agent in conditions characterized by chronic inflammation.

Beyond its biological applications, N-Methyl... has also found utility in materials science as a precursor for advanced polymers and coatings. Its cyclopropane ring introduces mechanical strength and thermal stability to polymer matrices, making it an attractive candidate for high-performance materials used in aerospace and automotive industries.

In conclusion, N-Methyl..., with its unique chemical structure and diverse functional groups, represents a versatile molecule with promising applications across multiple disciplines. Ongoing research continues to uncover new insights into its synthesis optimization strategies, mechanistic pathways under physiological conditions, and potential therapeutic applications. As our understanding of this compound deepens, it is anticipated that it will play an increasingly significant role in both academic research and industrial development.